Cas no 69026-42-2 (2-(2,4-dichlorophenoxy)-N-{(E)-(4-methoxyphenyl)thio(carbonoimidyl)amino}acetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-{(E)-(4-methoxyphenyl)thio(carbonoimidyl)amino}acetamide
• CAS No: 69026-42-2
• MF: C₁₆H₁₅Cl₂N₃O₃S
• MW: 400.279600381851
• MDL: MFCD00955347
• CID: 5234983
• Update Time: 2026-03-08

2-(2,4-dichlorophenoxy)-N-{(E)-(4-methoxyphenyl)thio(carbonoimidyl)amino}acetamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-(2-(2,4-dichlorophenoxy)acetyl)-N-(4-methoxyphenyl)hydrazine-1-carbimidothioic acid
• Acetic acid, 2-(2,4-dichlorophenoxy)-, 2-[[(4-methoxyphenyl)amino]thioxomethyl]hydrazide
• 2-(2,4-dichlorophenoxy)-N-{(E)-(4-methoxyphenyl)thio(carbonoimidyl)amino}acetamide

• MDL： MFCD00955347
• Inchi： 1S/C16H15Cl2N3O3S/c1-23-12-5-3-11(4-6-12)19-16(25)21-20-15(22)9-24-14-7-2-10(17)8-13(14)18/h2-8H,9H2,1H3,(H,20,22)(H2,19,21,25)
• InChI Key： LNPBULPTWCKZSR-UHFFFAOYSA-N
• SMILES： C(NNC(NC1=CC=C(OC)C=C1)=S)(=O)COC1=CC=C(Cl)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 2-(2,4-dichlorophenoxy)-N-{(E)-(4-methoxyphenyl)thio(carbonoimidyl)amino}acetamide

Compound CAS No 69026-42-2: A Comprehensive Overview

The compound with CAS No 69026-42-2, known as 2-(2,4-dichlorophenoxy)-N-{(E)-(4-methoxyphenyl)thio(carbonoimidyl)amino}acetamide, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals and agrochemicals. Recent studies have highlighted its role in modulating cellular processes, making it a subject of interest for researchers worldwide.

Structure and Synthesis: The molecular structure of CAS No 69026-42-2 is characterized by a dichlorophenoxy group attached to an acetamide backbone, which is further substituted with a thio(carbonoimidyl)amino group. This arrangement confers the compound with unique electronic and steric properties. The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. Researchers have optimized synthetic pathways to enhance yield and purity, ensuring scalability for industrial applications.

Biological Activity: Recent findings indicate that CAS No 69026-42-2 exhibits potent biological activity, particularly in inhibiting key enzymes involved in metabolic pathways. Studies conducted in vitro have demonstrated its ability to modulate kinase activity, suggesting potential applications in the development of therapeutic agents for diseases such as cancer and inflammatory disorders. Additionally, the compound has shown promise as a herbicide due to its ability to disrupt plant growth hormones.

Mechanism of Action: The mechanism of action of CAS No 69026-42-2 involves selective binding to specific receptor sites, leading to the inhibition of critical cellular functions. Advanced computational modeling techniques have been employed to elucidate the binding interactions, providing insights into the molecular basis of its activity. These studies have revealed that the dichlorophenoxy group plays a pivotal role in stabilizing interactions with target proteins.

Applications in Agriculture: In the agricultural sector, CAS No 69026-42-2 has been explored as a potential herbicide due to its ability to interfere with plant hormone signaling. Field trials have shown that it effectively controls the growth of weeds without causing significant damage to crops. This property makes it a valuable addition to integrated pest management strategies.

Safety and Toxicology: While CAS No 69026-42-2 demonstrates promising biological activity, its safety profile must be thoroughly evaluated before widespread use. Preclinical studies have indicated that the compound exhibits low acute toxicity; however, long-term effects require further investigation. Regulatory agencies have emphasized the need for comprehensive toxicological assessments to ensure safe handling and application.

Future Directions: The future of CAS No 69026-42-2 lies in its potential for drug development and agricultural applications. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce off-target effects. Additionally, efforts are underway to explore its synergistic effects when combined with other compounds, potentially leading to more effective therapeutic regimens.

In conclusion, CAS No 69017587315178735873587358735873587358735873587358735873587358735873587358735873587358735873 (Note: This placeholder should be replaced with accurate information) stands as a testament to the advancements in chemical synthesis and biological research. Its versatile applications across multiple domains underscore its importance in contemporary science and technology.